![molecular formula C8H10N4O5S2 B1429173 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine CAS No. 1061346-75-5](/img/structure/B1429173.png)
3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
“3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” is a chemical compound with the molecular formula C8H10N4O5S2 and a molecular weight of 306.32 . It’s a type of pyrimidine derivative .
Synthesis Analysis
While specific synthesis methods for “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” are not available, general synthetic routes to access 2-amino-pyrido[3,4-d]pyrimidine derivatives have been reported . These involve the preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates and their efficient derivatisation .Chemical Reactions Analysis
The chemical reactivity of “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” would depend on its molecular structure and the conditions under which it is used. Pyrimidine derivatives are known to participate in a variety of chemical reactions .Scientific Research Applications
Conformational Studies and Molecular Interactions
- The conformational stability and intramolecular interactions of pyrazolo[3,4-d]pyrimidine derivatives, which include compounds similar to 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, have been explored using density functional theory methods. These studies highlight the potential of these compounds in understanding molecular interactions and structural properties (Yadava, Singh, & Roychoudhury, 2011).
Crystallographic Analysis
- Crystallographic studies have demonstrated the tolerance of bulky electron-withdrawing methanesulfonyl groups on pyrazolo[3,4-d]pyrimidine cores. These insights are crucial in understanding the structural robustness of such compounds in various chemical environments (Avasthi et al., 2007).
Chemical Synthesis and Modification
- The synthesis of 3-Cyano-4,6-bis(methylthio)pyrazolo[3,4-d]pyrimidine and its modification into various derivatives have been documented. This showcases the chemical versatility of the pyrazolo[3,4-d]pyrimidine scaffold for generating diverse molecules (Korbukh, Bulychev, & Preobrazhenskaya, 1979).
Heterocyclic Synthon Utilization
- The use of 1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one, closely related to the pyrazolo[3,4-d]pyrimidine structure, in synthesizing various heterocyclic compounds with potential applications in medicinal chemistry has been explored (Mahata et al., 2003).
Acid Catalytic Synthesis
- Research on the efficient acid catalytic synthesis of pyrazolo[3,4-d]pyrimidines, including derivatives of the compound , provides insights into novel synthetic methodologies for these heterocycles (Tsai et al., 2018).
Nucleoside Analogs and Antiviral Research
- The synthesis of pyrazolo[3,4-d]pyrimidine analogs and their evaluation for antiviral activities, including studies on compounds similar to 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, highlights the potential of these compounds in antiviral drug discovery (Saxena et al., 1990).
Future Directions
The future directions for research on “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” could include further exploration of its potential as a kinase inhibitor , as well as investigation of its physical and chemical properties and safety profile. Further studies could also explore its synthesis and reactivity in more detail.
properties
IUPAC Name |
3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O5S2/c1-17-6-4-5(11-12-6)9-8(19(3,15)16)10-7(4)18(2,13)14/h1-3H3,(H,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLIBBJIJIZBZOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NNC2=C1C(=NC(=N2)S(=O)(=O)C)S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O5S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.